Cinnamaldehyde dimethyl acetal

Specification

• CAS No.: 63511-93-3
• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: [(E)-3,3-dimethoxyprop-1-enyl]benzene
• Standard InChI: InChI=1S/C11H14O2/c1-12-11(13-2)9-8-10-6-4-3-5-7-10/h3-9,11H,1-2H3/b9-8+
• Standard InChI Key: MBAOABFNWSOOLU-CMDGGOBGSA-N
• Isomeric SMILES: COC(/C=C/C1=CC=CC=C1)OC
• SMILES: COC(C=CC1=CC=CC=C1)OC
• Canonical SMILES: COC(C=CC1=CC=CC=C1)OC

Introduction

Chemical Identity and Structure

Chemical Nomenclature and Identifiers

Cinnamaldehyde dimethyl acetal is known by several chemical names and identifiers that reflect its structure and properties. The following table summarizes the key identification parameters for this compound:

Parameter	Value
Common Name	Cinnamaldehyde dimethyl acetal
IUPAC Name	[(E)-3,3-dimethoxyprop-1-enyl]benzene
CAS Registry Number	4364-06-1
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
EINECS Number	224-454-6
Wiswesser Line Notation	1OYO1&1U1R

The compound is also known by several synonyms including 3,3-Dimethoxy-1-phenylprop-1-ene, trans-3-phenyl-2-propenaldehyde dimethyl acetal, and (E)-Cinnamaldehyde dimethyl acetal.

Structural Characteristics

Cinnamaldehyde dimethyl acetal maintains the trans (E) configuration of the carbon-carbon double bond characteristic of cinnamaldehyde. The structure consists of a phenyl ring connected to a propenyl group, with two methoxy groups (-OCH₃) attached to the terminal carbon that replaces the aldehyde functionality in cinnamaldehyde.

The molecular structure features:

This structural configuration contributes to the compound's physical properties and chemical reactivity, particularly the stability of the acetal group under basic and neutral conditions.

Physical and Chemical Properties

Physical Properties

Cinnamaldehyde dimethyl acetal exhibits distinctive physical properties that influence its handling, storage, and application. The following table presents the key physical parameters of this compound:

Property	Value
Physical State	Colorless to pale yellow clear liquid
Density	1.009 g/cm³
Boiling Point	263.2°C at 760 mmHg
Flash Point	99.4°C
Index of Refraction	1.533
LogP	2.31870
PSA (Polar Surface Area)	18.46000

These physical properties indicate that cinnamaldehyde dimethyl acetal is a moderate to high boiling point liquid with low water solubility, as suggested by its LogP value greater than 2, which indicates a preference for organic phases over aqueous environments.

Chemical Reactivity

The chemical reactivity of cinnamaldehyde dimethyl acetal is primarily defined by its acetal functionality and the presence of the carbon-carbon double bond. Key aspects of its chemical behavior include:

• Stability under neutral and basic conditions, characteristic of acetals

• Susceptibility to hydrolysis under acidic conditions, potentially reverting to cinnamaldehyde and methanol

• Capacity to undergo addition reactions at the carbon-carbon double bond

• Potential for aromatic substitution reactions on the phenyl ring

The acetal group serves as a protecting group for the aldehyde functionality, making cinnamaldehyde dimethyl acetal more stable under certain conditions compared to cinnamaldehyde.

Synthesis and Formation

Formation During Analytical Procedures

A significant finding regarding cinnamaldehyde dimethyl acetal is its spontaneous formation in methanol solutions of cinnamaldehyde during routine analytical procedures. This phenomenon has important implications for the analysis of cinnamaldehyde-containing samples, particularly in quality control applications for cinnamon and its derivatives.

Analytical Considerations

Detection Methods

Cinnamaldehyde dimethyl acetal can be detected and identified through various analytical techniques, including:

• High-Performance Liquid Chromatography (HPLC)

• Gas Chromatography (GC)

• Mass Spectrometry (MS)

• Nuclear Magnetic Resonance (NMR) Spectroscopy

Research has successfully isolated and identified cinnamaldehyde dimethyl acetal as a reaction product in methanol solutions of cinnamaldehyde using spectroscopic analysis, confirming its structure and formation pathway.

Cinnamaldehyde dimethyl acetal serves as an important reference standard in analytical chemistry, particularly for studies involving cinnamaldehyde and related compounds. Its identification and quantification are essential for accurate analysis of cinnamaldehyde-containing products and understanding conversion processes during analytical procedures.